N-(2,4-dichlorobenzyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[(2,4-dichlorophenyl)methyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C14H13Cl2NO2S/c1-10-2-6-13(7-3-10)20(18,19)17-9-11-4-5-12(15)8-14(11)16/h2-8,17H,9H2,1H3
• InChI Key: KVNUBTYBQVGEFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H13Cl2NO2S
• Molecular Weight: 330.2 g/mol

Description

N-(2,4-dichlorobenzyl)-4-methylbenzenesulfonamide, also known as DCB-MBS, is a sulfonamide compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and ethanol. DCB-MBS has been used as an antibacterial agent, an antifungal agent, and a protein inhibitor.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Methods : N-(2,4-dichlorobenzyl)-4-methylbenzenesulfonamide and related compounds have been synthesized through various methods, demonstrating the versatility and adaptability of these compounds in chemical synthesis (Nikonov et al., 2019).
• Crystallographic Studies : These compounds have been extensively studied using crystallographic methods, providing valuable insights into their molecular structures (Stenfors & Ngassa, 2020).

Biological and Medicinal Applications

• Antimicrobial and Antiproliferative Properties : Some derivatives of this compound have shown promising antibacterial and antiproliferative activities, indicating potential therapeutic applications (Abbasi et al., 2017).

Material Science and Catalysis

• Use in Material Synthesis : The compound has applications in the synthesis of materials, particularly in creating specific molecular structures for various uses (Malwal et al., 2012).
• Catalysis : this compound and its derivatives have been utilized in catalytic processes, highlighting their role in facilitating chemical reactions (Patel et al., 2003).

Computational and Theoretical Studies

• Computational Analysis : These compounds have also been the subject of computational studies, aiding in the understanding of their electronic properties and potential reactivity (Mahmood et al., 2016).